Cas no 294177-35-8 (2,5-Diazabicyclo[2.2.1]heptane,2-(3-fluorophenyl)-, hydrobromide (1:1), (1S,4S)-)

2,5-Diazabicyclo[2.2.1]heptane,2-(3-fluorophenyl)-, hydrobromide (1:1), (1S,4S)- structure
294177-35-8 structure
Product Name:2,5-Diazabicyclo[2.2.1]heptane,2-(3-fluorophenyl)-, hydrobromide (1:1), (1S,4S)-
CAS No:294177-35-8
MF:C11H14BrFN2
MW:273.144665241241
CID:239275
PubChem ID:24870904
Update Time:2025-04-19

2,5-Diazabicyclo[2.2.1]heptane,2-(3-fluorophenyl)-, hydrobromide (1:1), (1S,4S)- Chemical and Physical Properties

Names and Identifiers

    • 2,5-Diazabicyclo[2.2.1]heptane,2-(3-fluorophenyl)-, hydrobromide (1:1), (1S,4S)-
    • (1S,4S)-(?)-2-(3-Fluorophenyl)-2,5-diazabicyclo[2.2.1]heptane hydrobromide
    • (1S,4S)-2-(3-fluorophenyl)-2,5-diazabicyclo[2.2.1]heptane,hydrobromide
    • J-017504
    • (1S,4S)-2-(3-FLUOROPHENYL)-2,5-DIAZABICYCLO[2.2.1]HEPTANE HYDROBROMIDE
    • (1S, 4S)-2-(3-fluorophenyl)-2, 5-diazabicyclo[2.2.1]heptane;hydrobromide
    • (1S,4S)-2-(3-Fluorophenyl)-2,5-diazabicyclo[2.2.1]heptane--hydrogen bromide (1/1)
    • 294177-35-8
    • 2,5-Diazabicyclo[2.2.1]heptane, 2-(3-fluorophenyl)-, hydrobromide (1:1), (1S,4S)-
    • starbld0004355
    • (1S,4S)-2-(3-fluorophenyl)-2,5-diazabicyclo[2.2.1]heptane;hydrobromide
    • (1S,4S)-(-)-2-(3-Fluorophenyl)-2,5-diazabicyclo[2.2.1]heptane hydrobromide
    • (1S 4S)-(-)-2-(3-FLUOROPHENYL)-2 5-DIAZ&
    • DTXSID90583791
    • DB-068111
    • MDL: MFCD10565641
    • Inchi: 1S/C11H13FN2.BrH/c12-8-2-1-3-10(4-8)14-7-9-5-11(14)6-13-9;/h1-4,9,11,13H,5-7H2;1H/t9-,11-;/m0./s1
    • InChI Key: JVXIFPJAONRBON-ROLPUNSJSA-N
    • SMILES: Br.FC1=CC=CC(=C1)N1C[C@@H]2C[C@H]1CN2

Computed Properties

  • Exact Mass: 272.03252
  • Monoisotopic Mass: 272.03244g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 221
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 15.3Ų

Experimental Properties

  • Color/Form: Not determined
  • Melting Point: 176-180 °C (lit.)
  • Boiling Point: 356.4°C at 760 mmHg
  • Flash Point: 169.3°C
  • PSA: 15.27
  • Solubility: Not determined
  • Optical Activity: [α]23/D −98°, c = 1 in H2O

2,5-Diazabicyclo[2.2.1]heptane,2-(3-fluorophenyl)-, hydrobromide (1:1), (1S,4S)- Security Information

  • Symbol: GHS07
  • Signal Word:Warning
  • Hazard Statement: H315-H319-H335
  • Warning Statement: P261-P305+P351+P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 36/37/38
  • Safety Instruction: 26-36
  • Hazardous Material Identification: Xi

2,5-Diazabicyclo[2.2.1]heptane,2-(3-fluorophenyl)-, hydrobromide (1:1), (1S,4S)- Related Literature

Recommended suppliers
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk